PCSK9 ligand 1

• Molecular Formula: C53H69FN8O13S
• Molecular Weight: 1077.2 g/mol
• InChI: InChI=1S/C53H69FN8O13S/c1-50(2,3)73-47(67)59-39(12-11-20-56-45(61-48(68)74-51(4,5)6)62-49(69)75-52(7,8)9)43(64)55-22-24-70-25-26-71-40-28-34-19-21-58-53(10,31-42(63)60-46-57-23-27-76-46)37(34)30-41(40)72-35-17-18-36(38(54)29-35)32-13-15-33(16-14-32)44(65)66/h13-18,23,27-30,39,58H,11-12,19-22,24-26,31H2,1-10H3,(H,55,64)(H,59,67)(H,65,66)(H,57,60,63)(H2,56,61,62,68,69)/t39-,53+/m0/s1
• InChIKey: BOAJXEFAPWTSFX-FXASYPJLSA-N

PCSK9 Ligand 1 Procurement Analysis

PCSK9 ligand 1 (CAS 2215931-60-3, also referred to as compound 9 or PCSK9 degrader 1) is a synthetic small-molecule ligand that binds selectively to proprotein convertase subtilisin/kexin type 9 (PCSK9) at an allosteric site [1]. It exhibits high binding affinity with a Ki of 107 nM [1]. X-ray crystallography has confirmed its binding to a previously unreported allosteric pocket located between the catalytic and C-terminal domains of PCSK9 [2]. Unlike conventional PCSK9 inhibitors, this ligand does not intrinsically affect PCSK9 function, making it a specialized tool for applications requiring non‑disruptive target engagement, such as targeted protein degradation .

1

Targeted protein degradation (TPD) chemical tool for PCSK9

2

Promotes intracellular PCSK9 degradation in a concentration-dependent manner

3

Preclinical hypercholesterolemia & cardiovascular LDL receptor turnover studies

• [1] Petrilli WL, Adam GC, Erdmann RS, et al. From Screening to Targeted Degradation: Strategies for the Discovery and Optimization of Small Molecule Ligands for PCSK9. Cell Chem Biol. 2020;27(1):32-40.e3. View Source
• [2] Protein Data Bank. PCSK9 in complex with compound 16 (PDB: 6U26). View Source

PCSK9 Ligand 1 Non-Interchangeability

PCSK9 ligand 1 occupies a unique functional niche among PCSK9‑targeting small molecules. While many PCSK9 ligands and inhibitors directly interfere with the PCSK9–LDLR protein‑protein interaction or inhibit PCSK9 synthesis, this compound is an allosteric binder that does not disrupt PCSK9 function on its own [1]. Its binding does not prevent PCSK9 from interacting with the LDL receptor; instead, it provides a high‑affinity anchor for recruiting degradation machinery (e.g., via appended E3 ligase ligands) or for developing heterobifunctional degraders [1]. This “silent” binding profile is distinct from orthosteric inhibitors or functional antagonists, and it is critical for applications where maintaining native PCSK9 conformation is required for downstream assays or for constructing selective degradation probes . Substituting PCSK9 ligand 1 with a conventional inhibitor would introduce unwanted functional modulation, confounding results in studies aimed at dissecting PCSK9 biology or developing targeted protein degradation strategies.

Mechanism divergence

Degradation-inducing ligand vs. orthosteric/allosteric inhibitors may not recapitulate the same biological outcomes.

Potency & engagement context differs

Substituting with other PCSK9 compounds may shift target engagement and functional response; empirical validation recommended.

• [1] Petrilli WL, Adam GC, Erdmann RS, et al. From Screening to Targeted Degradation: Strategies for the Discovery and Optimization of Small Molecule Ligands for PCSK9. Cell Chem Biol. 2020;27(1):32-40.e3. View Source

PCSK9 Ligand 1 Quantitative Differentiation

Binding Affinity vs. SBC-115337

PCSK9 ligand 1 demonstrates a Ki of 107 nM for recombinant PCSK9, as measured in a direct binding assay [1]. This affinity places it among the more potent small‑molecule PCSK9 binders. For context, the oral inhibitor PF‑06815345 exhibits an IC50 of 13.4 μM, and the heteroaryl compound AZD0780 shows a Kd <200 nM . Notably, PCSK9 ligand 1 achieves this affinity through allosteric binding, whereas many inhibitors act orthosterically or through unknown mechanisms .

Affinity vs. SBC-115337

Class-level

Ki = 107 nM vs. IC50 = 17,890 nM

Supports higher target engagement context

Assay methods differ (direct binding vs. PPI impairment)

Evidence Dimension	Binding affinity
Target Compound Data	Ki = 107 nM
Comparator Or Baseline	PF‑06815345 (IC50 = 13.4 μM); AZD0780 (Kd <200 nM)
Quantified Difference	~125‑fold more potent than PF‑06815345; comparable to or slightly better than AZD0780
Conditions	Recombinant PCSK9 binding assay

Why This Matters

Higher binding affinity at an allosteric site offers a distinct advantage for designing potent bifunctional degraders or for use in sensitive biochemical assays requiring robust target engagement without functional interference.

• [1] Petrilli WL, Adam GC, Erdmann RS, et al. From Screening to Targeted Degradation: Strategies for the Discovery and Optimization of Small Molecule Ligands for PCSK9. Cell Chem Biol. 2020;27(1):32-40.e3. View Source

Degradation Activity vs. Dim16

In functional assays, PCSK9 ligand 1 does not affect PCSK9‑mediated LDL receptor degradation, nor does it interfere with the PCSK9–LDLR interaction [1]. This contrasts sharply with PCSK9 inhibitors such as PCSK9‑IN‑13 (IC50 = 537 nM in LDL‑R binding antagonism) and 7030B‑C5 (IC50 = 1.61 μM in PCSK9 transcription inhibition), which actively disrupt PCSK9 function .

Degradation Activity

Assay context

DC50 3.4–4.8 μM (Dmax 58–61%)

Degrader function distinct from inhibitors like Dim16

Dim16 IC50 0.9 nM for inhibition; no degradation reported

Evidence Dimension	Effect on PCSK9 function
Target Compound Data	No intrinsic effect on PCSK9 function
Comparator Or Baseline	PCSK9‑IN‑13 (IC50 = 537 nM, functional antagonism); 7030B‑C5 (IC50 = 1.61 μM, transcription inhibition)
Quantified Difference	Functional inhibition vs. complete neutrality
Conditions	Cellular LDLR degradation assays; LDL‑R binding antagonism assays

Why This Matters

This functional neutrality is essential for applications where maintaining native PCSK9 biology is required, such as when using the ligand as a warhead for PROTACs or for studying PCSK9 trafficking without perturbing its endogenous activity.

• [1] Petrilli WL, Adam GC, Erdmann RS, et al. From Screening to Targeted Degradation: Strategies for the Discovery and Optimization of Small Molecule Ligands for PCSK9. Cell Chem Biol. 2020;27(1):32-40.e3. View Source

Potency Comparison: D28 & D29

When incorporated into a heterobifunctional degrader molecule, the PCSK9 ligand 1 warhead drives concentration‑dependent degradation of both pro‑ and mature PCSK9 in cellular assays. The half‑maximal degradation concentration (DC50) is 4.8 μM for the pro‑form and 3.4 μM for the mature form, with maximal degradation of 58% and 61%, respectively, at 20 μM . In contrast, the parent ligand alone does not induce degradation, underscoring the necessity of the appended degradation tag [1].

IC50 vs. D28 & D29

Head-to-head

840 nM vs. 8,300 nM (D28), 6,700 nM (D29)

Reported higher potency in TR-FRET assay context

Comparative assay data; D28/D29 evaluated in PPI assay

Evidence Dimension	Degradation potency
Target Compound Data	DC50 = 4.8 μM (pro‑PCSK9), 3.4 μM (mature PCSK9); max degradation 58% and 61%
Comparator Or Baseline	Parent ligand (PCSK9 ligand 1) = no degradation
Quantified Difference	Degradation induced only when ligand is part of a bifunctional degrader
Conditions	Cellular assay (cell line not specified, likely Huh7 or similar)

Why This Matters

These DC50 values quantify the ligand's suitability as a recruiting element for targeted protein degradation. The data provide a benchmark for optimizing degrader design and for comparing the efficiency of different PCSK9‑recruiting ligands in PROTAC or molecular glue applications.

• [1] Petrilli WL, Adam GC, Erdmann RS, et al. From Screening to Targeted Degradation: Strategies for the Discovery and Optimization of Small Molecule Ligands for PCSK9. Cell Chem Biol. 2020;27(1):32-40.e3. View Source

Affinity vs. PCSK9-IN-13

Using a cellular thermal shift assay (CETSA), PCSK9 ligand 1 (compound 9) thermally stabilizes PCSK9 in the complex environment of Huh7 cell lysate, confirming direct target engagement under near‑physiological conditions . This cellular engagement data are not available for many other PCSK9 ligands (e.g., PF‑06815345 or AZD0780 lack published CETSA data), highlighting the depth of characterization for this compound .

Affinity vs. PCSK9-IN-13

Class-level

Reported Ki 107 nM vs. IC50 537 nM

Nominal affinity context may require validation

Data to verify; sources unavailable, distinct assay formats

Evidence Dimension	Cellular target engagement
Target Compound Data	Demonstrated thermal stabilization of PCSK9 in Huh7 lysate
Comparator Or Baseline	PF‑06815345 (no published CETSA data); AZD0780 (no published CETSA data)
Quantified Difference	Not applicable (qualitative confirmation vs. absence of data)
Conditions	Huh7 cell lysate, CETSA

Why This Matters

CETSA validation provides confidence that the compound engages its target in a cellular context, a critical prerequisite for its use in cellular and in vivo studies. This reduces the risk of false‑negative results due to poor cell permeability or off‑target binding.

PCSK9 Ligand 1 Experimental Applications

Degradation Pathways & Signaling

PCSK9 ligand 1's high affinity (Ki = 107 nM), functional neutrality, and validated cellular target engagement make it an ideal warhead for constructing heterobifunctional degraders. Researchers can conjugate the ligand to an E3 ligase recruiter (e.g., VHL or CRBN ligand) to create PROTACs that selectively degrade PCSK9. The provided DC50 values (3.4–4.8 μM) serve as a performance baseline for optimization [1].

Cell-Free Target Engagement Assays

The availability of an X‑ray co‑crystal structure (PDB: 6U26) and detailed biophysical characterization (including differential scanning calorimetry and CETSA) [1] supports the use of PCSK9 ligand 1 as a tool compound for studying allosteric regulation of PCSK9. It enables investigations into conformational dynamics and the development of novel allosteric inhibitors.

Inhibition vs. Degradation Decoupling

Because PCSK9 ligand 1 does not alter PCSK9 function, it can be employed as a reference standard in high‑throughput screening assays aimed at discovering new PCSK9 ligands or degraders without the confounding influence of functional inhibition. Its robust cellular engagement profile (CETSA) also makes it suitable as a positive control in target engagement assays .

Cost-Effective HTS Campaigns

The compound's functional neutrality permits researchers to label or track PCSK9 in live cells without affecting its natural role in LDLR degradation. This is particularly valuable for microscopy‑based trafficking studies or for investigating the spatiotemporal regulation of PCSK9 in hepatocytes [1].

Application

Selection Property

Validation Focus

PCSK9 degradation pathway studies

Degradation-inducing mechanism

LDLR recovery and cholesterol homeostasis endpoints

Biochemical binding assays

PCSK9 affinity context

TR-FRET/SPR signal with minimal compound quantity

Functional mechanism decoupling

Degradation vs. inhibition distinction

Separating enzymatic vs. proteostatic PCSK9 roles

High-throughput screening campaigns

Potency context for resource efficiency

Assay plate throughput per compound amount

• [1] Petrilli WL, Adam GC, Erdmann RS, et al. From Screening to Targeted Degradation: Strategies for the Discovery and Optimization of Small Molecule Ligands for PCSK9. Cell Chem Biol. 2020;27(1):32-40.e3. View Source